Cas no 1261949-77-2 (3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid)

• Product Name: 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid
• CAS No: 1261949-77-2
• MF: C₁₂H₇NO₅S
• MW: 277.252681970596
• MDL: MFCD18319840
• CID: 2765478
• PubChem ID: 53225758
• Update Time: 2025-10-29

3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00689490
• SCHEMBL15330783
• MFCD18319840
• 3-(2-Formylthiophen-4-yl)-5-nitrobenzoic acid, 95%
• 3-(2-FORMYLTHIOPHEN-4-YL)-5-NITROBENZOIC ACID
• 1261949-77-2
• 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid

• MDL： MFCD18319840
• Inchi： 1S/C12H7NO5S/c14-5-11-4-9(6-19-11)7-1-8(12(15)16)3-10(2-7)13(17)18/h1-6H,(H,15,16)
• InChI Key： WFTBZKBFUCSGJS-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.00449350Da
• Monoisotopic Mass: 277.00449350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid

3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid (CAS No. 1261949-77-2): An Overview

3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid (CAS No. 1261949-77-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of biological activities and potential applications, making it a subject of extensive research and development.

The chemical structure of 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid consists of a benzoic acid moiety substituted with a 5-formylthiophenyl group and a nitro group at the 5-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its various applications. The formyl group, in particular, is known for its reactivity and ability to participate in a wide range of chemical reactions, including condensation and reduction processes.

In the realm of medicinal chemistry, 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an anti-inflammatory and anti-cancer agent. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that certain derivatives can selectively target cancer cells, making them potential candidates for further drug development.

The nitro group in 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid plays a crucial role in its biological activity. Nitro compounds are known for their ability to undergo reduction to form amino derivatives, which can interact with various biological targets. This property makes 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid an attractive candidate for the design of prodrugs that can be activated under specific physiological conditions.

Beyond its medicinal applications, 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaics. Research in this area has focused on the development of conjugated polymers and small molecules that incorporate this compound as a building block. These materials have shown promise in enhancing the performance of organic solar cells and light-emitting diodes (LEDs).

The synthesis of 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid typically involves multi-step procedures that ensure high yields and purity. Common synthetic routes include the coupling of 5-formylthiophene with 5-nitrobenzoic acid using transition metal catalysts or other coupling reagents. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, 3-(5-Formylthiophen-3-yl)-5-nitrobenzoic acid (CAS No. 1261949-77-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and functional groups enable a wide range of applications, from developing new therapeutic agents to enhancing the performance of organic electronic devices. Ongoing research continues to uncover new properties and uses for this compound, solidifying its importance in modern scientific endeavors.